N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide

• IUPAC Name: N-(1,2-benzoxazol-3-yl)-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C12H7BrN2O3/c13-10-6-5-9(17-10)12(16)14-11-7-3-1-2-4-8(7)18-15-11/h1-6H,(H,14,15,16)
• InChI Key: JNWLDKZUACHBCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C12H7BrN2O3
• Molecular Weight: 307.10 g/mol

Description

N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound is known for its unique chemical properties, which make it an ideal candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of histone deacetylase (HDAC), which is a protein that plays a key role in gene expression.
Biochemical and Physiological Effects:
N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide has been shown to exhibit a wide range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases, such as arthritis. It has also been shown to have anti-cancer effects, which make it a potential candidate for the treatment of various types of cancer. Additionally, this compound has been shown to have neuroprotective effects, which make it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize, which makes it readily available for use in research. It is also stable under a wide range of conditions, which makes it a reliable compound for use in experiments. However, there are also limitations to the use of N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide in laboratory experiments. This compound is highly reactive, which makes it difficult to handle and store. Additionally, it has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide. One potential direction is the development of new synthetic methods for this compound, which could improve its availability and reliability for use in research. Another potential direction is the study of the compound's potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide and its potential applications in various fields of scientific research.

Scientific Research Applications

N-1,2-benzisoxazol-3-yl-5-bromo-2-furamide has been extensively studied for its potential applications in various fields of scientific research. This compound is known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.